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Compound of Interest

Compound Name: Germanium(II) bromide

Cat. No.: B2953528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of

Germanium(II) bromide (GeBr₂) from Germanium(IV) bromide (GeBr₄). This document

outlines detailed experimental protocols, presents quantitative data in a structured format, and

includes a visual representation of the chemical transformation. The information is intended for

use by professionals in research and development.

Overview of the Synthesis
The primary and most direct method for the synthesis of Germanium(II) bromide is the

reduction of Germanium(IV) bromide. This can be achieved using elemental germanium or zinc

as the reducing agent. The most commonly cited and well-documented laboratory-scale

synthesis involves the syn-proportionation reaction of Germanium(IV) bromide with germanium

metal powder.

Physicochemical Data of Reactants and Product
The following tables summarize the key quantitative data for the compounds involved in the

synthesis.

Table 1: Properties of Germanium(IV) Bromide (GeBr₄)
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Property Value

Molar Mass 392.25 g/mol [1]

Appearance Colorless solid[2]

Melting Point 26 °C[2]

Boiling Point 185.9 °C[2]

Density 2.123 g/cm³[2]

Table 2: Properties of Germanium Powder (Ge)

Property Value

Molar Mass 72.63 g/mol

Appearance Grayish-white solid

Melting Point 938.2 °C

Boiling Point 2833 °C

Density 5.323 g/cm³

Table 3: Properties of Germanium(II) Bromide (GeBr₂)

Property Value

Molar Mass 232.44 g/mol

Appearance White to pale yellow solid

Melting Point 120-125 °C

Boiling Point Decomposes

Solubility Soluble in ethanol and acetone

Experimental Protocols
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Two primary methods for the synthesis of Germanium(II) bromide from Germanium(IV)

bromide are detailed below.

Reduction of Germanium(IV) Bromide with Germanium
Metal
This procedure is adapted from the established protocol found in the "Handbook of Preparative

Inorganic Chemistry" by G. Brauer.

Reaction: GeBr₄ + Ge → 2 GeBr₂

Materials:

Germanium(IV) bromide (GeBr₄)

Germanium metal powder

Sealed reaction tube (e.g., thick-walled glass ampoule)

Tube furnace

Sublimation apparatus

Procedure:

Reactant Preparation: In a dry, inert atmosphere (e.g., a glovebox), place a stoichiometric

mixture of Germanium(IV) bromide and finely powdered Germanium metal into a thick-walled

glass reaction tube.

Sealing the Reaction Tube: Evacuate the reaction tube and seal it under vacuum.

Reaction: Place the sealed tube in a horizontal tube furnace. Heat the furnace to a

temperature of 250-300 °C. The reaction is typically allowed to proceed for several hours to

ensure completion.

Purification by Sublimation: After the reaction is complete and the tube has cooled, the crude

Germanium(II) bromide product is purified. The product is transferred to a sublimation

apparatus. Sublimation is carried out under high vacuum. The crude product is gently
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heated, causing the Germanium(II) bromide to sublime and deposit as pure crystals on a

cold surface (cold finger).[3][4][5] Non-volatile impurities remain in the heating zone.

Product Collection: The purified Germanium(II) bromide is collected from the cold finger in

an inert atmosphere to prevent hydrolysis.

Reduction of Germanium(IV) Bromide with Zinc
An alternative method involves the use of zinc dust as the reducing agent.

Reaction: GeBr₄ + Zn → GeBr₂ + ZnBr₂

Procedure Outline:

Germanium(IV) bromide is reacted with a stoichiometric amount of zinc dust.

The reaction is typically carried out in a sealed, evacuated tube and heated.

The resulting mixture contains Germanium(II) bromide and zinc bromide.

Separation of the products can be challenging due to the similar properties of the metal

bromides. Sublimation can be used to separate GeBr₂ from the less volatile ZnBr₂.

Reaction Pathway and Workflow
The following diagrams illustrate the chemical reaction and the experimental workflow.

Synthesis of Germanium(II) Bromide

Germanium(IV) Bromide (GeBr₄)

Germanium(II) Bromide (GeBr₂)

+ Ge (Reduction)

Germanium (Ge)
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Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of GeBr₂.

Experimental Workflow

Mix GeBr₄ and Ge Powder

Seal in Evacuated Tube

Heat in Tube Furnace
(250-300 °C)

Cool to Room Temperature

Purify by Sublimation

Collect Pure GeBr₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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